Cas no 2694734-32-0 (1,2-di-tert-butyl 2-azabicyclo2.1.1hexane-1,2-dicarboxylate)

• Product Name: 1,2-di-tert-butyl 2-azabicyclo2.1.1hexane-1,2-dicarboxylate
• CAS No: 2694734-32-0
• MF: C₁₅H₂₅NO₄
• MW: 283.363304853439
• MDL: MFCD34474856
• CID: 5654196
• PubChem ID: 165942567
• Update Time: 2025-10-30

1,2-di-tert-butyl 2-azabicyclo2.1.1hexane-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,2-di-tert-butyl 2-azabicyclo[2.1.1]hexane-1,2-dicarboxylate
• EN300-37375482
• 2694734-32-0
• EN300-28257461
• di-tert-butyl 2-azabicyclo[2.1.1]hexane-1,2-dicarboxylate
• 1,2-di-tert-butyl (1s,4s)-2-azabicyclo[2.1.1]hexane-1,2-dicarboxylate
• 1,2-di-tert-butyl 2-azabicyclo2.1.1hexane-1,2-dicarboxylate

• MDL： MFCD34474856
• Inchi： 1S/C15H25NO4/c1-13(2,3)19-11(17)15-7-10(8-15)9-16(15)12(18)20-14(4,5)6/h10H,7-9H2,1-6H3
• InChI Key： MEKWRCCWROBOEJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C12CC(CN1C(=O)OC(C)(C)C)C2)=O

Computed Properties

• Exact Mass: 283.17835828g/mol
• Monoisotopic Mass: 283.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.8Ų

Additional information on 1,2-di-tert-butyl 2-azabicyclo2.1.1hexane-1,2-dicarboxylate

Comprehensive Overview of 1,2-di-tert-butyl 2-azabicyclo[2.1.1]hexane-1,2-dicarboxylate (CAS No. 2694734-32-0)

The compound 1,2-di-tert-butyl 2-azabicyclo[2.1.1]hexane-1,2-dicarboxylate (CAS No. 2694734-32-0) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. Its unique azabicyclo[2.1.1]hexane scaffold makes it a valuable building block for the development of novel pharmaceuticals and agrochemicals. Researchers are particularly interested in its potential applications in drug discovery, especially in the design of protease inhibitors and GPCR modulators, which are currently hot topics in the pharmaceutical industry.

One of the key features of 1,2-di-tert-butyl 2-azabicyclo[2.1.1]hexane-1,2-dicarboxylate is its sterically hindered tert-butyl groups, which provide exceptional stability and selectivity in chemical reactions. This property is crucial for the synthesis of complex molecules, as it allows for precise control over reaction pathways. The compound's bicyclic structure also contributes to its rigidity, making it an ideal candidate for the study of conformational dynamics in small molecules—a topic frequently searched by chemists and biochemists.

In recent years, the demand for azabicyclic compounds has surged due to their role in the development of next-generation therapeutics. For instance, the 2-azabicyclo[2.1.1]hexane core is being explored for its potential in treating neurological disorders, a subject that aligns with the growing public interest in mental health and neurodegenerative diseases. This connection to pressing health concerns enhances the relevance of 1,2-di-tert-butyl 2-azabicyclo[2.1.1]hexane-1,2-dicarboxylate in both academic and industrial research.

From a synthetic perspective, the compound's dicarboxylate functionality offers versatile reactivity, enabling its use in a wide range of cross-coupling reactions and catalytic transformations. These reactions are fundamental to the construction of heterocyclic frameworks, which are prevalent in many FDA-approved drugs. As such, 1,2-di-tert-butyl 2-azabicyclo[2.1.1]hexane-1,2-dicarboxylate is often discussed in forums and publications focused on green chemistry and sustainable synthesis—topics that resonate with environmentally conscious researchers.

The compound's CAS No. 2694734-32-0 is frequently searched in chemical databases, reflecting its importance in high-throughput screening and structure-activity relationship (SAR) studies. Its inclusion in virtual libraries for drug design further underscores its utility in modern computational chemistry. Additionally, the tert-butyl protecting groups in the molecule are of interest to those studying deprotection strategies, a common challenge in organic synthesis.

In summary, 1,2-di-tert-butyl 2-azabicyclo[2.1.1]hexane-1,2-dicarboxylate (CAS No. 2694734-32-0) is a multifaceted compound with broad applications in drug discovery and synthetic chemistry. Its structural uniqueness, combined with its relevance to contemporary research trends, makes it a subject of ongoing investigation. Whether in the context of neurological drug development or sustainable synthetic methods, this compound continues to captivate the scientific community.